cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene

• IUPAC Name: (Z)-2,3-bis(2,4,5-trimethylthiophen-3-yl)but-2-enedinitrile
• InChI: InChI=1S/C18H18N2S2/c1-9-11(3)21-13(5)17(9)15(7-19)16(8-20)18-10(2)12(4)22-14(18)6/h1-6H3/b16-15-
• InChI Key: AYNDKKQQUZPETC-NXVVXOECSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=C(C#N)C2=C(SC(=C2C)C)C)C#N)C)C
• Isomeric SMILES: CC1=C(SC(=C1/C(=C(/C#N)\C2=C(SC(=C2C)C)C)/C#N)C)C
• Molecular Formula: C18H18N2S2
• Molecular Weight: 326.5 g/mol
• CAS RN: 112440-46-7

Description

“Cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene” is a chemical compound with the molecular formula C18H18N2S2. It is a well-studied and commercially available photochromic compound.

Synthesis Analysis

The synthesis of this compound involves photochromic cyclization reaction. A study demonstrated in-situ illumination of this material during an inelastic neutron scattering (INS) experiment at cryogenic temperatures.

Molecular Structure Analysis

The molecular structure of this compound has been studied using inelastic neutron scattering. The compound undergoes a cyclisation reaction when exposed to light with a wavelength of around 400 nm.

Chemical Reactions Analysis

When exposed to light with a wavelength of around 400 nm, this compound undergoes a cyclisation reaction. This reaction has been studied using a combination of UV-visible and infra-red absorption spectroscopy.

Physical And Chemical Properties Analysis

This compound is a solid at 20°C. It has a melting point of 120.0 to 124.0 °C. It is slightly soluble in methanol. The compound has been studied for its optical and electrochemical properties.

Scientific Research Applications

• Optical Information Storage : The optical properties of this compound make it suitable for applications in optical information storage. Its ability to form thin films through vacuum evaporation enhances its practical applications in this field (Chen et al., 2000).

• Photochromic Properties : Its stable amorphous state and the reversible changes in optical and electrical properties upon photoisomerization are utilized for novel photomemory effects (Koshido et al., 1995). Additionally, it exhibits clear photochromism in the amorphous solid state, with reversible changes in absorption spectrum, refractive index, and dielectric properties (Kawai et al., 1995).

• Photochromic Metal Complexes : It has been used in synthesizing photochromic Rh(II) and silver(I) complexes. These complexes show changes in color upon photoexcitation, indicating potential applications in materials that respond to light stimuli (Han et al., 2006); (Konaka et al., 2003).

• In Situ Illumination Studies : The compound has been used in in situ illumination studies with inelastic neutron scattering, providing insights into how photoisomerisation affects the vibrational modes of the material (Cavaye & Schastny, 2021).

• One-Dimensional Nanostructures : It has been employed in the fabrication of one-dimensional nanostructures like nanorods and nanowires, demonstrating reversible and fatigue-resistant optical switching in the nanoparticle state (Patra et al., 2012).

• Photomemory Effects in Non-Crystalline Solid State : The compound has shown photomemory effects in its amorphous solid state, indicating potential applications in photochromic devices (Kawai et al., 1996).

Mechanism of Action

The mechanism of action of this compound involves a photochromic cyclization reaction. When exposed to light, the compound undergoes a cyclisation reaction.

Safety and Hazards

This compound is classified as hazardous. It is toxic if swallowed, in contact with skin, or if inhaled. It can cause skin and serious eye irritation. It should be stored in a well-ventilated place and the container should be kept tightly closed.

Future Directions

The compound is a well-studied and commercially available photochromic compound. It has been used as a proof-of-concept material in studies involving in-situ illumination with inelastic neutron scattering. Future research may continue to explore its photochromic properties and potential applications.